N-benzyl-1-(4-ethoxy-3-iodo-5-methoxyphenyl)methanamine hydrochloride

• IUPAC Name: N-[(4-ethoxy-3-iodo-5-methoxyphenyl)methyl]-1-phenylmethanamine;hydrochloride
• InChI: InChI=1S/C17H20INO2.ClH/c1-3-21-17-15(18)9-14(10-16(17)20-2)12-19-11-13-7-5-4-6-8-13;/h4-10,19H,3,11-12H2,1-2H3;1H
• InChI Key: HMWRORFVMLEQPT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1I)CNCC2=CC=CC=C2)OC.Cl
• Molecular Formula: C17H21ClINO2
• Molecular Weight: 433.7 g/mol

Description

N-benzyl-1-(4-ethoxy-3-iodo-5-methoxyphenyl)methanamine hydrochloride is a chemical compound that has gained significant interest in scientific research due to its potential applications in medicine. This compound is a member of the phenethylamine class of compounds and has been found to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-benzyl-1-(4-ethoxy-3-iodo-5-methoxyphenyl)methanamine hydrochloride is not fully understood. However, it has been suggested that it may act as a dopamine receptor agonist, which could explain its potential applications in the treatment of Parkinson's disease. It has also been suggested that it may have other mechanisms of action, such as inhibiting the activity of certain enzymes or modulating the activity of certain ion channels.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects. It has been shown to have neuroprotective effects in animal models of Parkinson's disease, which suggests that it may have potential therapeutic applications in this disease. It has also been found to have anticancer activity in various cancer cell lines, which suggests that it may have potential applications in the treatment of cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-benzyl-1-(4-ethoxy-3-iodo-5-methoxyphenyl)methanamine hydrochloride is its potential applications in medicinal chemistry and neuroscience research. It has also been found to have relatively low toxicity in animal studies, which suggests that it may have a favorable safety profile. However, one of the main limitations of this compound is its relatively complex synthesis method, which may limit its availability for certain research applications.

Future Directions

There are several future directions for research on N-benzyl-1-(4-ethoxy-3-iodo-5-methoxyphenyl)methanamine hydrochloride. One direction is to further investigate its potential applications in the treatment of Parkinson's disease and other neurodegenerative diseases. Another direction is to investigate its potential applications in the treatment of cancer, particularly in combination with other anticancer drugs. Additionally, further research is needed to fully understand its mechanism of action and to develop more efficient synthesis methods for this compound.

Scientific Research Applications

N-benzyl-1-(4-ethoxy-3-iodo-5-methoxyphenyl)methanamine hydrochloride has been found to have various scientific research applications. One of the main applications is in the field of medicinal chemistry, where it has been investigated as a potential drug candidate for the treatment of various diseases such as cancer and Parkinson's disease. It has also been found to have potential applications in the field of neuroscience, where it has been investigated as a potential tool for studying the role of various neurotransmitters in the brain.